Cas no 280576-02-5 (1H-Purine, 6-[(2-decyltetradecyl)oxy]-)

1H-Purine, 6-[(2-decyltetradecyl)oxy]- structure
280576-02-5 structure
Product Name:1H-Purine, 6-[(2-decyltetradecyl)oxy]-
CAS No:280576-02-5
MF:C29H52N4O
MW:472.749387741089
CID:1433398
Update Time:2024-08-15

1H-Purine, 6-[(2-decyltetradecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-[(2-decyltetradecyl)oxy]-
    • 9H-Purine, 6-[(2-decyltetradecyl)oxy]-
    • Inchi: 1S/C29H52N4O/c1-3-5-7-9-11-13-14-16-18-20-22-26(21-19-17-15-12-10-8-6-4-2)23-34-29-27-28(31-24-30-27)32-25-33-29/h24-26H,3-23H2,1-2H3,(H,30,31,32,33)
    • InChI Key: DZLVBWAABZOJPI-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC=NC=2OCC(CCCCCCCCCC)CCCCCCCCCCCC)NC=1

Computed Properties

  • Exact Mass: 472.41446

Experimental Properties

  • Density: 0.973±0.06 g/cm3(Predicted)
  • Boiling Point: 615.0±35.0 °C(Predicted)
  • PSA: 58.34
  • pka: 9.37±0.10(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.